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Compound of Interest

Ethyl 4-
Compound Name:
(cyclopropylamino)benzoate

Cat. No.: B053049

Essential Safety and Handling Guide for Ethyl 4-
(cyclopropylamino)benzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
Ethyl 4-(cyclopropylamino)benzoate (CAS No. 112033-48-4). Given the absence of a
specific Safety Data Sheet (SDS) for this compound, the following guidance is based on the
known hazards of structurally similar compounds, including aminobenzoates and
cyclopropylamines.

Hazard Assessment and Personal Protective
Equipment (PPE)

While specific toxicity data for Ethyl 4-(cyclopropylamino)benzoate is not available, related
compounds such as Ethyl 4-aminobenzoate and cyclopropylamines present known hazards.
Cyclopropylamines can be flammable, toxic, and cause severe skin and eye irritation.[1]
Aromatic amines are often associated with skin sensitization and potential long-term health
effects. Therefore, a cautious approach is mandatory.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Tightly fitting safety goggles )
_ _ _ Protects against splashes and
Eye and Face Protection and a face shield (8-inch )
o potential vapors.
minimum).[2]

_ _ _ _ Prevents skin contact. Glove
Chemical-resistant, impervious S N
] suitability and durability
Hand Protection gloves (e.g., PVC, neoprene,
. depend on the frequency and
or nitrile rubber).[3] )
duration of use.[3]

A complete suit protecting
against chemicals, or a lab
coat with a PVC apron.[2][3]

Skin and Body Protection ] o accidental spills and
For handling corrosive liquids,

Provides a barrier against

contamination.
trousers should be worn

outside of boots.[3]

Use in a well-ventilated area,

preferably within a chemical

fume hood.[4] If ventilation is o ) ]

' _ . . Minimizes inhalation of dust or
Respiratory Protection inadequate or high
_ vapors.
concentrations are present, a
NIOSH-approved respirator is

required.

Chemical-resistant safety )
Footwear Protects feet from spills.
footwear or gumboots.[3]

Physical and Chemical Properties

The following data for Ethyl 4-(cyclopropylamino)benzoate has been compiled from available
chemical databases.
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Property Value Source
Molecular Formula C12H15NO2 PubChem[5]
Molecular Weight 205.25 g/mol PubChem[5]
CAS Number 112033-48-4 PubChem[5]
Computed XLogP3 3.4 PubChem[5]
Hydrogen Bond Donor Count 1 PubChem|[5]
Hydrogen Bond Acceptor

Count 3 PubChem[5]
Rotatable Bond Count 4 PubChem[5]
Exact Mass 205.110278721 Da PubChem|[5]

Operational Plan: From Receipt to Disposal

A systematic approach is crucial for safely managing Ethyl 4-(cyclopropylamino)benzoate in
a laboratory setting.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

Keep the container tightly sealed to prevent exposure to moisture and air.

Store away from incompatible materials such as strong oxidizing agents.

Step 2: Handling and Use

 All handling of Ethyl 4-(cyclopropylamino)benzoate should be conducted in a well-
ventilated chemical fume hood.[4]

» Wear the appropriate PPE as detailed in the table above.
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» Avoid direct contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.

Step 3: Spill Management

In case of a spill, evacuate unnecessary personnel from the area.
Remove all sources of ignition.[1]

For liquid spills, contain the spillage and collect it with an electrically protected vacuum
cleaner or by wet-brushing.[2]

For solid spills, sweep or shovel the material into a suitable, labeled container for disposal.[1]
Ensure the cleanup area is well-ventilated.
Step 4: First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Disposal Plan

» Dispose of waste Ethyl 4-(cyclopropylamino)benzoate and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations.
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e Waste should be placed in a labeled, sealed container.
e Itis recommended to use a licensed professional waste disposal service.

Safe Handling Workflow

The following diagram illustrates the key decision points and procedures for the safe handling
of Ethyl 4-(cyclopropylamino)benzoate.
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Safe Handling Workflow for Ethyl 4-(cyclopropylamino)benzoate
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A4

Ensure Chemical Fume Hood is Operational

A4

Confirm Spill Kit is Accessible

Han‘ling

Don Appropriate PPE

A4

Handle Chemical in Fume Hood

4

Perform Experimental Procedure @ Personal Exposure
Follow Spill Management Protocol Administer First Aid and Seek Medical Attention

ost-HandIiW & Disposal

Decontaminate Work Area and Equipment

'

Dispose of Waste in Labeled Container

'
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Caption: Workflow for the safe handling of Ethyl 4-(cyclopropylamino)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

